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Compound of Interest

Compound Name: H-TYR-PRO-NH2 HCL

CAS No.: 145118-98-5

Cat. No.: B595840 Get Quote

H-TYR-PRO-NH2 HCL, or Tyrosyl-Prolinamide hydrochloride, is a dipeptide derivative of

significant interest in various research domains, including pharmacology and biochemistry. It is

composed of two amino acids, L-tyrosine and L-proline, with the C-terminus amidated and the

entire molecule formulated as a hydrochloride salt. This modification from its parent dipeptide,

Tyrosyl-proline, enhances its solubility in aqueous solutions and can alter its biological activity

and stability, making it a valuable tool for in-vitro and in-vivo studies.

This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive overview of the chemical identity of H-TYR-PRO-NH2 HCL and a detailed

analysis of its safety profile. Given the absence of a dedicated safety data sheet (SDS) for this

specific compound, this document synthesizes information from the constituent amino acids,

related chemical structures, and the known hazards of hydrochloride salts to provide a robust

framework for its safe handling and use in a laboratory setting.

Part 1: Chemical Identification and Physicochemical
Properties
A specific PubChem Compound Identification (CID) for H-TYR-PRO-NH2 HCL is not available

in the PubChem database as of the last update. However, the parent dipeptide, Tyrosyl-proline,

is registered.

PubChem CID for Parent Compound (Tyrosyl-proline): 9795637[1]
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It is crucial to understand the structural differences: H-TYR-PRO-NH2 HCL has a C-terminal

amide (-NH2) instead of a carboxylic acid (-OH) and is complexed with hydrochloric acid (HCl).

These modifications significantly impact its chemical properties, particularly its solubility and

potential corrosivity.

Property Value Source

Molecular Formula C₁₄H₂₀ClN₃O₃ Calculated

Molecular Weight 313.78 g/mol Calculated

Parent Compound Tyrosyl-proline PubChem[1]

Parent Molecular Formula C₁₄H₁₈N₂O₄ PubChem[1]

Parent Molecular Weight 278.30 g/mol PubChem[1]

Part 2: Comprehensive Safety and Hazard
Assessment
As no specific Safety Data Sheet (SDS) for H-TYR-PRO-NH2 HCL is available, this section

provides a composite hazard assessment based on the known properties of its components

and analogous compounds. The primary anticipated hazards stem from the hydrochloride salt,

which can impart corrosive properties, and the fine, powdered nature of the compound, which

can pose an inhalation risk.

GHS Hazard Classification (Anticipated)
GHS Pictogram(s) Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation.

Eye Damage/Irritation
H319: Causes serious eye

irritation.

Respiratory Irritation
H335: May cause respiratory

irritation.
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This table is a predictive assessment and should be treated with caution. All handling should be

performed assuming these hazards are present.

Routes of Exposure and Potential Health Effects
Inhalation: Inhalation of the dust may cause respiratory tract irritation.[2][3] Symptoms can

include coughing, sneezing, and shortness of breath.

Skin Contact: May cause skin irritation, redness, and itching.[2][3]

Eye Contact: Expected to cause serious eye irritation, potentially leading to redness,

watering, and pain.[2][3]

Ingestion: While the toxicity of this specific dipeptide is not fully characterized, ingestion may

cause gastrointestinal irritation.[4]

Part 3: Experimental Protocols for Safe Handling
Adherence to a strict and well-documented handling protocol is paramount to ensuring

laboratory safety. The following protocol is designed as a self-validating system, where each

step mitigates a potential hazard identified in the assessment.

Personal Protective Equipment (PPE)
A baseline of appropriate PPE is non-negotiable. The causality is simple: to prevent exposure,

physical barriers are essential.

Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166.

Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of gloves

immediately after handling and wash hands thoroughly.

Body Protection: A lab coat is mandatory. For larger quantities, consider a chemical-resistant

apron.

Respiratory Protection: If handling outside of a certified fume hood or if dust is generated, a

NIOSH-approved respirator is required.
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Workflow for Preparation of a Stock Solution
This workflow is designed to minimize exposure and ensure accuracy.

Preparation and Decontamination:

Designate a specific work area, preferably within a certified chemical fume hood.

Ensure all necessary equipment (balance, weigh paper, spatula, volumetric flask, solvent,

vortex mixer) is inside the hood.

Decontaminate the work surface before and after use.

Weighing the Compound:

Tare the analytical balance with the weigh paper.

Carefully weigh the desired amount of H-TYR-PRO-NH2 HCL. Avoid creating dust. The

use of a micro-spatula is recommended for better control.

Solubilization:

Carefully transfer the weighed powder into the volumetric flask.

Add a small amount of the desired solvent (e.g., sterile water or PBS) to the weigh paper

to rinse any remaining powder into the flask.

Add solvent to approximately 80% of the final volume.

Cap the flask and vortex gently until the solid is completely dissolved. The hydrochloride

salt should aid in aqueous solubility.

Once dissolved, add solvent to the final volume mark. Invert the flask several times to

ensure a homogenous solution.

Storage and Labeling:

Transfer the solution to an appropriate, clearly labeled storage vessel.
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The label should include:

Compound Name: H-TYR-PRO-NH2 HCL

Concentration

Solvent

Date of Preparation

Your Initials

Store the solution under appropriate conditions, typically refrigerated (2-8°C) and

protected from light, unless otherwise specified.

Part 4: Emergency Procedures and Waste Disposal
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[4]

Waste Disposal
All waste materials should be considered hazardous.

Solid Waste: Collect any unused solid H-TYR-PRO-NH2 HCL and contaminated disposables

(e.g., gloves, weigh paper) in a designated, sealed hazardous waste container.
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Liquid Waste: Dispose of solutions in a designated hazardous aqueous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualization of Safe Handling Workflow
The following diagram illustrates the logical flow for the safe handling of H-TYR-PRO-NH2
HCL, from receipt to disposal.
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Safe Handling Workflow for H-TYR-PRO-NH2 HCL
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Caption: Workflow for safe handling of H-TYR-PRO-NH2 HCL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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